Cas no 2649471-83-8 (2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling convenience, while the electron-withdrawing fluoro and methoxy substituents improve reactivity in aryl-aryl bond formations. The compound exhibits excellent solubility in common organic solvents, facilitating its use in homogeneous catalytic systems. Its sterically hindered tetramethyl backbone minimizes unwanted side reactions, ensuring high selectivity in complex synthetic pathways. This reagent is particularly valuable in pharmaceutical and agrochemical research for constructing fluorinated and methoxylated biaryl scaffolds. Proper storage under inert conditions is recommended to maintain stability.

2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

2649471-83-8 structure

Product Name:2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:2649471-83-8

MF:C₁₄H₂₀BFO₃

MW:266.116208076477

MDL:MFCD22415064

CID:5079534

Update Time:2026-03-01

2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD22415064
- Inchi： 1S/C14H20BFO3/c1-9-11(16)8-7-10(12(9)17-6)15-18-13(2,3)14(4,5)19-15/h7-8H,1-6H3
- InChI Key： OGMADCBCKYEBEG-UHFFFAOYSA-N
- SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1C)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 319
Topological Polar Surface Area: 27.7

2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB560437-250 mg	2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	2649471-83-8		250mg	€608.10	2023-06-14
abcr	AB560437-500 mg	2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	2649471-83-8		500mg	€1046.90	2023-06-14
abcr	AB560437-250mg	2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	2649471-83-8		250mg	€578.10	2025-02-21
abcr	AB560437-500mg	2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	2649471-83-8		500mg	€803.80	2025-02-21
Aaron	AR022JSI-250mg	2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2649471-83-8	95%	250mg	$829.00	2025-02-13
Aaron	AR022JSI-500mg	2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2649471-83-8	95%	500mg	$942.00	2025-02-13
abcr	AB560437-1g	2-(4-Fluoro-2-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	2649471-83-8		1g	€1103.70	2025-02-21